3-chloro-N-[(4-methyl-5-{[2-(naphthalen-1-ylamino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]benzamide

• Molecular Formula: C23H20ClN5O2S
• Molecular Weight: 466 g/mol
• IUPAC Name: 3-chloro-N-[[4-methyl-5-[2-(naphthalen-1-ylamino)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]benzamide
• InChI: InChI=1S/C23H20ClN5O2S/c1-29-20(13-25-22(31)16-8-4-9-17(24)12-16)27-28-23(29)32-14-21(30)26-19-11-5-7-15-6-2-3-10-18(15)19/h2-12H,13-14H2,1H3,(H,25,31)(H,26,30)
• InChI Key: PPHXVFWPRQDSSN-UHFFFAOYSA-N
• SMILES: CN1C(=NN=C1SCC(=O)NC2=CC=CC3=CC=CC=C32)CNC(=O)C4=CC(=CC=C4)Cl

Description

3-chloro-N-[(4-methyl-5-{[2-(naphthalen-1-ylamino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]benzamide is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. This compound has been synthesized using various methods and has been found to have biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 3-chloro-N-[(4-methyl-5-{[2-(naphthalen-1-ylamino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]benzamide is not fully understood. However, it has been found to inhibit the activity of certain enzymes that are involved in the growth and survival of cancer cells. It has also been found to disrupt the cell membrane of fungi and bacteria, leading to their death.
Biochemical and Physiological Effects:
3-chloro-N-[(4-methyl-5-{[2-(naphthalen-1-ylamino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]benzamide has been found to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, leading to their death. It has also been found to disrupt the cell membrane of fungi and bacteria, leading to their death. Additionally, it has been found to have anti-inflammatory properties and has been studied for its potential use in treating inflammatory diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 3-chloro-N-[(4-methyl-5-{[2-(naphthalen-1-ylamino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]benzamide in lab experiments include its potential therapeutic applications and its ability to inhibit the growth of cancer cells, fungi, and bacteria. However, the limitations include the lack of understanding of its mechanism of action and the potential for side effects.

Future Directions

There are several future directions for the study of 3-chloro-N-[(4-methyl-5-{[2-(naphthalen-1-ylamino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]benzamide. One direction is to further study its mechanism of action to better understand how it works. Another direction is to study its potential use in combination with other drugs for the treatment of cancer and infections. Additionally, further studies could explore its potential use in treating inflammatory diseases.

Synthesis Methods

The synthesis of 3-chloro-N-[(4-methyl-5-{[2-(naphthalen-1-ylamino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]benzamide has been achieved using different methods. One of the most common methods is the reaction of 4-methyl-5-mercapto-4H-1,2,4-triazole with 2-(naphthalen-1-ylamino)-2-oxoethyl chloride in the presence of a base. The resulting product is then reacted with 3-chlorobenzoyl chloride to yield the desired compound.

Scientific Research Applications

3-chloro-N-[(4-methyl-5-{[2-(naphthalen-1-ylamino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]benzamide has been the subject of scientific research due to its potential therapeutic applications. This compound has been found to have anticancer properties and has been studied for its ability to inhibit the growth of cancer cells. It has also been found to have antifungal and antibacterial properties and has been studied for its potential use in treating infections.